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Compound of Interest

Compound Name: 5-Aminofluorescein

Cat. No.: B015267

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 5-Aminofluorescein (5-AF) Isomer
[, a vital fluorescent molecule used extensively in scientific research. The document details its
chemical structure, physicochemical properties, and key experimental protocols, offering a
practical resource for laboratory applications.

Core Chemical Structure and Identification

5-Aminofluorescein is a derivative of fluorescein, characterized by a primary amine group (-
NH2) substituted at the 5-position of the phthalic acid-derived portion of the molecule.[1] This
amine group serves as a reactive handle for covalent attachment to other molecules, making 5-
AF a valuable building block for creating fluorescent probes.[2][3] The core structure consists of
a xanthene ring system, which is responsible for its fluorescence, and a spiro-linked
benzofuranone moiety.

The IUPAC name for 5-Aminofluorescein isomer | is 6-amino-3',6'-dihydroxyspiro[2-
benzofuran-3,9'-xanthene]-1-one.[1][4] It is functionally related to a fluorescein in its lactone
form.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 5-Aminofluorescein
Isomer I]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b015267#chemical-structure-of-5-aminofluorescein-
isomer-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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